Cas no 2172168-88-4 (2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172168-88-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5567659
• PubChem ID: 165593415
• Update Time: 2025-05-30

2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2172168-88-4
• EN300-1597413
• 2-[5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C11H20N4O/c1-5-10-9(6-11(12)16)13-14-15(10)8(4)7(2)3/h7-8H,5-6H2,1-4H3,(H2,12,16)
• InChI Key： FDFDLFVLKNGVCI-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CC)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172168-88-4)

2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide is a specialized organic compound with the CAS registry number 2172168-88-4. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, including the ethyl and 3-methylbutan-2-yl substituents, contribute to its distinct chemical and biological properties.

In recent years, 1,2,3-triazole derivatives have gained significant attention due to their role in click chemistry, a revolutionary approach in synthetic organic chemistry. Researchers are particularly interested in how compounds like 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide can be utilized in drug discovery and development. The acetamide moiety in this compound further enhances its potential as a building block for bioactive molecules, making it a subject of ongoing scientific exploration.

The synthesis of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark reaction in click chemistry. This method ensures high yield and selectivity, which are critical for industrial and laboratory-scale production. The compound's stability under various conditions makes it a reliable candidate for further functionalization and application in medicinal chemistry.

From a pharmacological perspective, 1,2,3-triazole-containing compounds are known for their antimicrobial, antiviral, and anti-inflammatory activities. While specific studies on 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide are still emerging, its structural analogs have shown promise in targeting enzymes and receptors involved in disease pathways. This has led to increased interest in its potential as a lead compound for new therapeutic agents.

In the field of agrochemicals, 1,2,3-triazole derivatives are valued for their herbicidal and fungicidal properties. The ethyl and branched alkyl groups in 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide may influence its bioavailability and environmental persistence, key factors in agrochemical design. Researchers are investigating its efficacy in crop protection and sustainable agriculture practices.

Another area of interest is the use of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide in material science. Its ability to form stable complexes with metals and other organic compounds makes it a potential candidate for developing advanced polymers, coatings, and sensors. The compound's thermal and chemical stability are particularly advantageous for high-performance applications.

For those searching for "CAS 2172168-88-4 uses" or "1,2,3-triazole acetamide derivatives," it's important to note that this compound is part of a broader class of molecules with versatile applications. Its molecular weight, solubility, and reactivity are key parameters that determine its suitability for specific uses. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize and quantify this compound in various matrices.

As the demand for sustainable chemistry grows, 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide is being evaluated for its environmental impact. Green chemistry principles are being applied to optimize its synthesis and minimize waste. This aligns with global trends toward eco-friendly chemical processes and products.

In summary, 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172168-88-4) represents a fascinating example of modern heterocyclic chemistry. Its potential spans multiple industries, from pharmaceuticals to materials engineering, driven by its unique structural attributes and functional versatility. Ongoing research will likely uncover new applications and refine existing ones, solidifying its importance in scientific and industrial contexts.